Cas no 80829-92-1 (2,3-Naphthalenedicarbonitrile,5-amino-1,4-dihydroxy-)

• Product Name: 2,3-Naphthalenedicarbonitrile,5-amino-1,4-dihydroxy-
• CAS No: 80829-92-1
• MF: C₁₂H₇N₃O₂
• MW: 225.202882051468
• CID: 732133
• PubChem ID: 330935
• Update Time: 2025-04-19

2,3-Naphthalenedicarbonitrile,5-amino-1,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,3-Naphthalenedicarbonitrile,5-amino-1,4-dihydroxy-
• 5-amino-1,4-dihydroxynaphthalene-2,3-dicarbonitrile
• SCHEMBL14560963
• NSC320651
• 80829-92-1
• DTXSID40317806
• NSC-320651

• Inchi： 1S/C12H7N3O2/c13-4-7-8(5-14)12(17)10-6(11(7)16)2-1-3-9(10)15/h1-3,16-17H,15H2
• InChI Key： CGGFUEBGZZJOCK-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C(C#N)=C(C2=CC=CC(=C21)N)O

Computed Properties

• Exact Mass: 225.054
• Monoisotopic Mass: 225.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 613.5°Cat760mmHg
• Flash Point: 324.8°C
• Refractive Index: 1.793